Cas no 95217-14-4 (HexadecyltriMethylaMMoniuM BroMide-d9)

• Product Name: HexadecyltriMethylaMMoniuM BroMide-d9
• CAS No: 95217-14-4
• MF: C₁₉H₄₂BrN
• MW: 373.5
• CID: 1003129
• PubChem ID: 121494040
• Update Time: 2025-06-14

HexadecyltriMethylaMMoniuM BroMide-d9 Chemical and Physical Properties

Names and Identifiers

• Hexadecyltrimethylammonium Bromide-d9
• N-Hexadecyltrimethyl-d3-ammonium bromide(mono-methyl-d3)
• CID 121494040
• 1-Hexadecanaminium, N,N,N-tri(methyl-d3)-, bromide (9CI)
• LZZYPRNAOMGNLH-WWMMTMLWSA-M
• hexadecyl-tris(trideuteriomethyl)azanium
• [2H9]-Hexadecyltrimethylammonium Bromide
• N,N,N-Tri(methyl-d3)-1-hexadecanaminium Bromide
• 1-Hexadecanaminium, N,N,N-tri(methyl-d3)-, bromide (1:1); 1-Hexadecanaminium, N,N,N-tri(methyl-d3)-, bromide (9CI); Cetrimonium-D9 Bromide (N,N,N-tri(methyl-D3))
• 1-Hexadecanaminium, N,N,N-tri(methyl-d3)-, bromide
• Cetrimonium-d9(bromide)
• DA-72107
• HY-B1260S3
• n-Hexadecyltrimethyl-d9-ammonium bromide
• CETYLTRIMETHYLAMMONIUM BROMIDE-D9
• Hexadecyl-tris(trideuteriomethyl)azanium;bromide
• D99648
• 95217-14-4
• CS-0621392
• HexadecyltriMethylaMMoniuM BroMide-d9

• Inchi： 1S/C19H42N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1/i2D3,3D3,4D3;
• InChI Key： LZZYPRNAOMGNLH-WWMMTMLWSA-M
• SMILES： [Br-].[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 372.30655g/mol
• Monoisotopic Mass: 372.30655g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Solubility: Chloroform (Slightly), Methanol (Slightly)

Additional information on HexadecyltriMethylaMMoniuM BroMide-d9

Comprehensive Overview of HexadecyltriMethylaMMoniuM BroMide-d9 (CAS No. 95217-14-4): Properties, Applications, and Innovations

HexadecyltriMethylaMMoniuM BroMide-d9 (CAS No. 95217-14-4), a deuterated variant of the widely used cationic surfactant HexadecyltriMethylaMMoniuM BroMide (CTAB), has garnered significant attention in scientific research and industrial applications. This compound, characterized by its nine deuterium atoms, offers unique advantages in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and isotopic labeling studies. Its molecular formula, C₁₉D₉H₃₁NBr, highlights its role as a stable isotope-labeled analog, enabling precise tracking in complex biochemical systems.

The growing demand for deuterated compounds like HexadecyltriMethylaMMoniuM BroMide-d9 stems from their utility in drug discovery, metabolomics, and materials science. Researchers frequently search for "deuterated surfactants" or "isotope-labeled CTAB applications," reflecting the compound's relevance in cutting-edge studies. Its ability to minimize signal interference in NMR makes it indispensable for elucidating molecular structures and dynamics, particularly in lipid bilayer and nanoparticle synthesis research.

In the context of green chemistry and sustainable materials, HexadecyltriMethylaMMoniuM BroMide-d9 is explored for its role in eco-friendly catalysis and biodegradable formulations. Recent publications highlight its use in micelle templating for mesoporous silica, a technique pivotal for carbon capture and energy storage technologies. This aligns with trending searches like "sustainable surfactant alternatives" and "deuterated compounds in green tech," underscoring its interdisciplinary appeal.

From a technical perspective, the compound's critical micelle concentration (CMC) and thermal stability are frequently studied parameters. Its deuterium-enriched structure enhances solubility in polar solvents, making it ideal for phase-transfer catalysis and emulsion stabilization. These properties are critical for industries focusing on "high-performance surfactants" or "labeled reagents for diagnostics," as evidenced by rising Google Scholar citations.

Innovations in nanomedicine have further propelled interest in HexadecyltriMethylaMMoniuM BroMide-d9. Its integration into drug delivery systems, such as liposomes and polymeric nanoparticles, leverages its ability to improve bioavailability and targeted release. Queries like "deuterated surfactants in cancer therapy" or "isotopic labeling for pharmacokinetics" reflect its therapeutic potential, particularly in precision medicine.

Quality control and analytical validation of HexadecyltriMethylaMMoniuM BroMide-d9 require advanced techniques like high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS). Purity thresholds (>98% isotopic enrichment) are crucial for reproducibility, a topic often searched as "deuterated compound purity standards." Regulatory compliance with ISO and ICH guidelines ensures its safe use in pharmaceutical and cosmetic applications.

In summary, HexadecyltriMethylaMMoniuM BroMide-d9 (CAS No. 95217-14-4) exemplifies the convergence of isotope chemistry and applied sciences. Its versatility across research, industry, and healthcare sectors positions it as a cornerstone for future innovations, answering pressing queries like "next-gen surfactants" and "deuterium in material science."